![molecular formula C15H7N3O3 B5431053 8-nitro-11H-indeno[1,2-b]quinoxalin-11-one](/img/structure/B5431053.png)
8-nitro-11H-indeno[1,2-b]quinoxalin-11-one
Overview
Description
“8-nitro-11H-indeno[1,2-b]quinoxalin-11-one” is a type of nitrogen-containing heterocyclic compound . It is an important intermediate product in organic synthesis and has potential pharmaceutical applications .
Synthesis Analysis
The synthesis of “this compound” can be achieved by stirring 4-nitrophenylene-1, 2-diamine and ninhydrin with CH3COOH and CH3OH mixture for 30 minutes at room temperature .Molecular Structure Analysis
The molecule of “this compound” is approximately planar with a maximum deviation of 0.039 (1) Å . It contains three ring systems, viz., indene (C7–C15), pyrazine (N1/N2/C6–C7/C1/C15), and benzene (C1–C6) .Scientific Research Applications
Synthesis and Structural Studies
8-nitro-11H-indeno[1,2-b]quinoxalin-11-one is utilized in various synthetic routes and structural studies. For instance, a study by Azizian et al. (2005) demonstrates the synthesis of 11-(1H-pyrrol-1-yl)-11H-indeno[1,2-b]quinoxaline derivatives using a three-component coupling strategy under microwave irradiation (Azizian et al., 2005). Another example is the synthesis of 11H-indeno[1,2-b]quinoxalin-11-one 2-(4-ethylbenzylidene)hydrazone, a new azine derivative, which Kovrizhina et al. (2021) studied for its bioavailability and potential pharmaceutical applications, particularly for neuroinflammation and ischemia–reperfusion injury treatment (Kovrizhina et al., 2021).
Biological and Antimicrobial Properties
The compound has also been investigated for its biological and antimicrobial properties. Varma et al. (2021) conducted a study on the DNA interaction, anticancer, antibacterial, and oxidative stress activities of quinoxaline-based organometallic Re(I) carbonyls, which included derivatives of this compound (Varma et al., 2021). Additionally, Gomaa et al. (2020) synthesized new N′-(11H-indeno[1,2-b]quinoxalin-11-ylidene)benzohydrazonamides, showing significant antibacterial and antifungal activities (Gomaa et al., 2020).
Pharmaceutical Research
In pharmaceutical research, the compound is evaluated for its antinociceptive, anti-inflammatory, and antiepileptic properties. Rajasekaran (2007) synthesized a series of novel indeno[1, 2-b]quinoxalin-11-ylidenamines and assessed them for such activities, finding several compounds showing promising results (Rajasekaran, 2007).
Material Science and Nanotechnology
The compound is also of interest in material science and nanotechnology. Azizian et al. (2013) explored the functionalization of carboxylated multi-wall nanotubes with derivatives of N1-(11H-indeno[1,2-b]quinoxalin-11-ylidene)benzene-1,4-diamine, demonstrating its potential in creating functionalized carbon nanotubes (Azizian et al., 2013)
Future Directions
properties
IUPAC Name |
8-nitroindeno[1,2-b]quinoxalin-11-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H7N3O3/c19-15-10-4-2-1-3-9(10)13-14(15)17-12-7-8(18(20)21)5-6-11(12)16-13/h1-7H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVLVVMDKZYNOJI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=NC4=C(C=C(C=C4)[N+](=O)[O-])N=C3C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H7N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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